Cas no 2034265-94-4 (1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one
• CAS No: 2034265-94-4
• MF: C₁₈H₂₆FNOS
• MW: 323.468547344208
• CID: 6273517
• PubChem ID: 119105800
• Update Time: 2025-05-24

1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one
• 1-(2-((tert-Butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenyl)ethan-1-one
• 2034265-94-4
• AKOS026699655
• 1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-2-(4-fluorophenyl)ethanone
• 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one
• F6562-5779
• 1-(2-((tert-butylthio)methyl)piperidin-1-yl)-2-(4-fluorophenyl)ethanone

• Inchi： 1S/C18H26FNOS/c1-18(2,3)22-13-16-6-4-5-11-20(16)17(21)12-14-7-9-15(19)10-8-14/h7-10,16H,4-6,11-13H2,1-3H3
• InChI Key： HGMRGRMZRNKITG-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 323.17191379g/mol
• Monoisotopic Mass: 323.17191379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.6Ų

Additional information on 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one

Introduction to 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one (CAS No. 2034265-94-4)

1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2034265-94-4, this molecule represents a confluence of structural complexity and potential biological activity, making it a subject of intense study in academic and industrial settings. The compound’s unique structural features, including a piperidine ring and a fluorophenyl substituent, contribute to its intriguing pharmacological properties, which are being explored for various therapeutic applications.

The molecular structure of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one consists of a central piperidine ring substituted with a tert-butylsulfanylmethyl group at the 2-position and an ethanone moiety at the 1-position, further functionalized with a 4-fluorophenyl group. This arrangement imparts specific steric and electronic characteristics that are critical for its interaction with biological targets. The presence of the fluorine atom, in particular, is noteworthy, as fluorine substitution is frequently employed in drug design to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on developing novel small molecules with enhanced binding affinity and selectivity for biological targets. 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one has emerged as a promising candidate in this context due to its ability to modulate key biological pathways. Studies have demonstrated its potential as an intermediate in the synthesis of more complex pharmacophores, which exhibit significant activity against various diseases. The compound’s ability to interact with proteins and enzymes in a highly specific manner makes it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one is its role in the development of next-generation therapeutics. Researchers have leveraged its structural framework to design molecules that target receptors and enzymes involved in inflammation, cancer, and neurodegenerative disorders. The fluorine atom’s electronic properties play a crucial role in modulating the compound’s interactions with these targets, often leading to improved pharmacokinetic profiles. This has opened up new avenues for drug discovery, particularly in areas where traditional small molecules have struggled to achieve the desired efficacy.

The synthesis of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one represents a testament to the ingenuity of modern synthetic chemistry. The process involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to streamline the synthesis, making it more efficient and scalable. These advancements not only facilitate the production of the compound but also provide valuable insights into potential synthetic routes for related molecules.

The pharmacological evaluation of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one has revealed several intriguing properties that make it a valuable tool in drug development. Preclinical studies have shown that the compound exhibits potent activity against various disease models, including those relevant to oncology and neurology. The ability of the molecule to cross the blood-brain barrier has been particularly noteworthy, suggesting its potential for treating central nervous system disorders. Additionally, its favorable pharmacokinetic profile has made it an attractive candidate for further clinical investigation.

As research into 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one progresses, new applications are continually emerging. Researchers are exploring its potential as a scaffold for designing molecules with enhanced therapeutic efficacy and reduced side effects. The compound’s versatility allows it to be modified in numerous ways, enabling the creation of libraries of derivatives that can be screened for optimal biological activity. This approach aligns with the growing trend toward personalized medicine, where tailored therapeutics are designed to meet individual patient needs.

The impact of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly investing in novel molecular entities like this one due to their potential to address unmet medical needs. The compound’s unique structural features make it an ideal candidate for licensing agreements or collaborative drug development programs. As such, it represents not only a scientific breakthrough but also an economic opportunity for stakeholders in the pharmaceutical industry.

In conclusion, 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-(4-fluorophenyl)ethan-1-one (CAS No. 2034265-94-4) is a remarkable molecule with far-reaching implications for pharmaceutical chemistry and medicinal research. Its complex structure and multifaceted biological activities position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications for this compound, its significance is only expected to grow, solidifying its place as a cornerstone of modern drug discovery efforts.